N-benzyl-N-methyl-5-[(4-methylphenyl)sulfonyl]-2-phenyl-4-pyrimidinamine

• IUPAC Name: N-benzyl-N-methyl-5-(4-methylphenyl)sulfonyl-2-phenylpyrimidin-4-amine
• InChI: InChI=1S/C25H23N3O2S/c1-19-13-15-22(16-14-19)31(29,30)23-17-26-24(21-11-7-4-8-12-21)27-25(23)28(2)18-20-9-5-3-6-10-20/h3-17H,18H2,1-2H3
• InChI Key: PJUWLEGXLIZRQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CN=C(N=C2N(C)CC3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H23N3O2S
• Molecular Weight: 429.5 g/mol

Description

N-benzyl-N-methyl-5-[(4-methylphenyl)sulfonyl]-2-phenyl-4-pyrimidinamine is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. It is also known by its chemical name, BMS-599626, and is a pyrimidine-based kinase inhibitor.

Scientific Research Applications

Antimicrobial Applications

One of the notable applications of derivatives of N-benzyl-N-methyl-5-[(4-methylphenyl)sulfonyl]-2-phenyl-4-pyrimidinamine is in the antimicrobial domain. Compounds incorporating pyrimidine derivatives have been prepared and incorporated into polyurethane varnishes and printing ink paste for surface coating applications. These coatings exhibit significant antimicrobial effects against various microbial strains, suggesting the potential of these compounds in creating antimicrobial surfaces (El‐Wahab et al., 2015).

Chemical Synthesis and Characterization

The compound has also been involved in the synthesis and evaluation of new chemical entities. Studies have demonstrated the preparation of novel compounds through the synthesis of classical and nonclassical diamino pyrrolo[2,3-d]pyrimidines as antifolates, showcasing their potential as dihydrofolate reductase inhibitors and antitumor agents (Gangjee et al., 2007). Another study focused on the ruthenium-catalyzed hydroarylation and twofold unsymmetrical C-H functionalization of arenes, indicating the versatility of pyrimidine derivatives in facilitating complex chemical reactions (Ghosh et al., 2016).

Novel Materials and Polymers

Research has extended into the development of novel materials, such as sulfonated thin-film composite nanofiltration membranes, demonstrating improved water flux for the treatment of dye solutions. This application points towards the environmental and industrial significance of such compounds in water purification technologies (Liu et al., 2012).

Drug Analysis and Quality Control

Another critical application is in the field of pharmaceutical analysis, where nonaqueous capillary electrophoresis has been developed for the separation of imatinib mesylate and related substances. This analytical method highlights the role of pyrimidine derivatives in ensuring the quality and safety of pharmaceutical products (Ye et al., 2012).